Cas no 1215168-86-7 (Ethyl 3-ethoxypicolinate)
Ethyl 3-ethoxypicolinate structure
Product Name:Ethyl 3-ethoxypicolinate
CAS No:1215168-86-7
MF:C10H13NO3
MW:195.215122938156
CID:1084345
PubChem ID:73553772
Update Time:2025-04-20
Ethyl 3-ethoxypicolinate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-ethoxypicolinate
- Ethyl 3-ethoxy-2-pyridinecarboxylate
- 1215168-86-7
- DB-401204
- ETHYL 3-ETHOXYPYRIDINE-2-CARBOXYLATE
-
- Inchi: 1S/C10H13NO3/c1-3-13-8-6-5-7-11-9(8)10(12)14-4-2/h5-7H,3-4H2,1-2H3
- InChI Key: QVSJKXSRXZRYEA-UHFFFAOYSA-N
- SMILES: O(CC)C1=CC=CN=C1C(=O)OCC
Computed Properties
- Exact Mass: 195.08954328g/mol
- Monoisotopic Mass: 195.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 48.4Ų
Ethyl 3-ethoxypicolinate Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
1215168-86-7 (Ethyl 3-ethoxypicolinate) Related Products
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- 103878-09-7(3-Ethoxypyridine-2-carboxylic acid)
- 73406-50-5(Ethyl 3-hydroxypicolinate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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